Cas no 62512-20-3 (Fructo-oligosaccharide DP7/GF6)

• Product Name: Fructo-oligosaccharide DP7/GF6
• CAS No: 62512-20-3
• MF: C₄₂H₇₂O₃₆
• MW: 1152.9995
• CID: 2044296
• Update Time: 2025-06-13

Fructo-oligosaccharide DP7/GF6 Chemical and Physical Properties

Names and Identifiers

• 1,1,1,1,1-kestoheptaose
• 1F-(1-beta-D-fructofuranosyl)5-sucrose
• Fructoheptasaccharide
• 1-Kestoheptaose
• O-beta-D-Fructofuranosyl-(2→1)-O-beta-D-fructofuranosyl-(2→1)-O-beta-D-fructofuranosyl-(2→1)-O-beta-D-fructofuranosyl-(2→1)-O-beta-D-fructofuranosyl-(2→1)-beta-D-fructofuranosyl alpha-D-glucopyranoside
• 2-[(2S)-2-[[(2R)-2-[[(2R)-2-[[(2R)-2-[[(2R)-2-[[(2R)-3,4-Dihydroxy-2,5-bis(hydroxymethyl)oxolan-2-yl
• Fructo-?oligosaccharide DP7/GF6
• 2-O-[2-O-[2-O-[2-O-(2-O-alpha-D-Glucopyranosyl-1-deoxy-beta-D-fructofuranose-1-yl)-1-deoxy-beta-D-fructofuranose-1-yl]-1-deoxy-beta-D-fructofuranose-1-yl]-1-deoxy-beta-D-fructofuranose-1-yl]-1-deoxy-beta-D-fructofuranose-1-yl beta-D-fructofuranoside
• Fructo-oligosaccharide DP7/GF6

• Inchi： 1S/C42H72O36/c43-1-14-21(51)28(58)29(59)36(71-14)78-42(35(65)27(57)20(7-49)77-42)13-70-41(34(64)26(56)19(6-48)76-41)12-69-40(33(63)25(55)18(5-47)75-40)11-68-39(32(62)24(54)17(4-46)74-39)10-67-38(31(61)23(53)16(3-45)73-38)9-66-37(8-50)30(60)22(52)15(2-44)72-37/h14-36,43-65H,1-13H2/t14-,15-,16-,17-,18-,19-,20-,21-,22-,23-,24-,25-,26-,27-,28+,29-,30+,31+,32+,33+,34+,35+,36-,37-,38-,39-,40-,41-,42+/m1/s1
• InChI Key： RUCFLBDDUFAPAQ-LYUODHIZSA-N
• SMILES： O(C([H])([H])[C@@]1([C@]([H])([C@@]([H])([C@@]([H])(C([H])([H])O[H])O1)O[H])O[H])OC([H])([H])[C@@]1([C@]([H])([C@@]([H])([C@@]([H])(C([H])([H])O[H])O1)O[H])O[H])O[C@]1([H])[C@@]([H])([C@]([H])([C@@]([H])([C@@]([H])(C([H])([H])O[H])O1)O[H])O[H])O[H])[C@@]1(C([H])([H])O[C@@]2(C([H])([H])O[C@@]3(C([H])([H])O[C@@]4(C([H])([H])O[H])[C@]([H])([C@@]([H])([C@@]([H])(C([H])([H])O[H])O4)O[H])O[H])[C@]([H])([C@@]([H])([C@@]([H])(C([H])([H])O[H])O3)O[H])O[H])[C@]([H])([C@@]([H])([C@@]([H])(C([H])([H])O[H])O2)O[H])O[H])[C@]([H])([C@@]([H])([C@@]([H])(C([H])([H])O[H])O1)O[H])O[H]

Computed Properties

• Exact Mass: 1152.3803286 g/mol
• Monoisotopic Mass: 1152.3803286 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 23
• Hydrogen Bond Acceptor Count: 36
• Heavy Atom Count: 78
• Rotatable Bond Count: 25
• Complexity: 1920
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 29
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -12.9
• Topological Polar Surface Area: 585
• Molecular Weight: 1153.0

Experimental Properties

• Density: 1.89±0.1 g/cm3 (20 ºC 760 Torr),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Oligosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Oligosaccharides
• Oligose

Additional information on Fructo-oligosaccharide DP7/GF6

Comprehensive Overview of Fructo-oligosaccharide DP7/GF6 (CAS No. 62512-20-3): Properties, Applications, and Health Benefits

Fructo-oligosaccharide DP7/GF6 (CAS No. 62512-20-3) is a highly specialized prebiotic carbohydrate with a degree of polymerization (DP) of 7, primarily composed of fructose units linked by β(2→1) glycosidic bonds. This unique structure distinguishes it from other fructo-oligosaccharides (FOS), making it a sought-after ingredient in functional foods, dietary supplements, and nutraceuticals. Its molecular formula, C₄₂H₇₀O₃₅, and average molecular weight of ~1,182 g/mol contribute to its low-calorie, non-digestible properties, aligning with modern consumer demands for gut health and weight management solutions.

In recent years, the global market for prebiotic ingredients has surged, driven by increasing awareness of the gut microbiome's role in immunity, metabolism, and mental health. Fructo-oligosaccharide DP7/GF6 stands out due to its selective fermentation by beneficial Bifidobacteria and Lactobacilli, promoting short-chain fatty acid (SCFA) production—a key factor in reducing inflammation and enhancing intestinal barrier function. Studies highlight its efficacy at doses as low as 2–5 g/day, making it a cost-effective option for functional food formulations.

From a technological perspective, Fructo-oligosaccharide DP7/GF6 exhibits excellent solubility (≥85% in water at 25°C) and stability under acidic conditions (pH 3–7), enabling its incorporation into beverages, dairy alternatives, and baked goods without compromising texture or flavor. Its mild sweetness (30–50% of sucrose) and low glycemic index (GI ≤ 10) cater to diabetic-friendly and keto diet trends, addressing growing consumer concerns about sugar reduction and metabolic health.

Regulatory approvals further bolster its commercial viability. Fructo-oligosaccharide DP7/GF6 is Generally Recognized as Safe (GRAS) by the FDA and complies with EU Novel Food regulations (Regulation (EU) 2015/2283). Its non-GMO and plant-derived status (typically sourced from chicory root or agave) resonate with clean-label preferences, while its compatibility with vegan and halal certifications expands its market reach.

Emerging research underscores its synergistic effects with probiotics (synbiotics), particularly in managing irritable bowel syndrome (IBS) and enhancing mineral absorption (e.g., calcium and magnesium). These findings position Fructo-oligosaccharide DP7/GF6 as a multifunctional ingredient for healthy aging and bone health applications—a timely response to demographic shifts toward older populations.

In summary, Fructo-oligosaccharide DP7/GF6 (CAS No. 62512-20-3) represents a cutting-edge prebiotic with scientifically validated benefits for gut microbiota modulation, metabolic health, and food innovation. Its technical versatility and alignment with global health trends ensure its continued relevance in the functional ingredients market.